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Compound of Interest

Compound Name: Dehydrodanshenol A

Cat. No.: B12379845

Dehydrodanshenol A: A Technical Whitepaper

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodanshenol A is a naturally occurring diterpenoid compound isolated from the roots of
Salvia miltiorrhiza Bunge (Lamiaceae), a plant with a long history of use in traditional medicine.
With the molecular formula C21H1804, this compound has garnered interest in the scientific
community for its specific biological activities, particularly its role as a protein tyrosine
phosphatase 1B (PTP1B) inhibitor. This document provides a comprehensive overview of
Dehydrodanshenol A, including its chemical properties, biological functions, and detailed
experimental protocols for its study.

Chemical Properties

Dehydrodanshenol A is characterized by the following physicochemical properties:
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Property Value

Molecular Formula C21H1804
Molecular Weight 334.37 g/mol
CAS Number 1444618-61-4
Class Diterpenoid
Natural Source Salvia miltiorrhiza

Biological Activity

The primary biological activity of Dehydrodanshenol A identified to date is its inhibitory effect
on Protein Tyrosine Phosphatase 1B (PTP1B).

PTP1B Inhibition

Dehydrodanshenol A has been identified as a potent and selective inhibitor of PTP1B.[1]
PTP1B is a key negative regulator in the insulin signaling pathway, and its inhibition is a
validated therapeutic strategy for the treatment of type 2 diabetes and obesity.[2][3][4][5]

The inhibitory activity of Dehydrodanshenol A against PTP1B is summarized in the table

below:
Parameter Value Reference
IC50 8.5+0.5uM Kim et al., 2017[1]
Inhibition Type Classical-noncompetitive Kim et al., 2017[1]

o-Glucosidase Inhibitory Activity

In a study investigating the a-glucosidase inhibitory activity of compounds isolated from Salvia
miltiorrhiza, Dehydrodanshenol A was found to have no significant inhibitory effect on this

enzyme.[6][7]

Signaling Pathway
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PTP1B negatively regulates the insulin signaling pathway by dephosphorylating the insulin
receptor (IR) and insulin receptor substrate (IRS) proteins.[2][3][4][5] By inhibiting PTP1B,
Dehydrodanshenol A can potentially enhance insulin sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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